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Compound Name: DDO-8958

Cat. No.: B15570812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DDO-8958 is a novel investigational compound. Accurate and precise quantification of DDO-
8958 in biological matrices is critical for pharmacokinetic (PK), pharmacodynamic (PD), and

toxicology studies during drug development. This document provides detailed application notes

and protocols for the quantification of DDO-8958 using a validated liquid chromatography-

tandem mass spectrometry (LC-MS/MS) method. The methodologies described herein are

based on established analytical principles for similar small molecule inhibitors.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the analytical method

validation.

Table 1: Calibration Curve and Linearity
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Parameter Value

Calibration Range 0.04 - 25 ng/mL

Number of Standards 11

Correlation Coefficient (r²) ≥ 0.99

Linearity Linear

Table 2: Precision and Accuracy

Quality
Control
Sample

Concentrati
on (ng/mL)

Intra-day
Precision
(%CV)

Intra-day
Accuracy
(%)

Inter-day
Precision
(%CV)

Inter-day
Accuracy
(%)

Lower Limit

of

Quantification

(LLOQ)

0.04 ≤ 5.2 98.9 - 106.8 ≤ 7.2 98.9 - 106.8

Low (LQC) 0.1 ≤ 5.1 98.9 - 106.8 ≤ 7.2 98.9 - 106.8

Medium

(MQC)
2.5 ≤ 5.1 98.9 - 106.8 ≤ 7.2 98.9 - 106.8

High (HQC) 15 ≤ 5.1 98.9 - 106.8 ≤ 7.2 98.9 - 106.8

Table 3: Stability of DDO-8958 in Human Plasma

Storage Condition Duration Stability

Room Temperature 24 hours Stable

-80 °C 2 years Stable

Freeze/Thaw Cycles (RT to

-80°C)
3 cycles Stable
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Experimental Protocols
Quantification of DDO-8958 in Human Plasma by LC-
MS/MS
This protocol describes a selective and highly sensitive high-performance liquid

chromatography-electrospray ionization-tandem mass spectrometry (HPLC-ESI-MS/MS) assay

for the quantification of DDO-8958 in human plasma.[1]

a. Materials and Reagents

DDO-8958 reference standard

Internal Standard (IS) solution (e.g., a structurally similar and stable isotopically labeled

compound)

Human plasma (with appropriate anticoagulant)

Methanol (HPLC grade)

Ammonium formate

Formic acid

Water (HPLC grade)

b. Instrumentation

High-Performance Liquid Chromatography (HPLC) system

Tandem mass spectrometer with an electrospray ionization (ESI) source

c. Sample Preparation

Thaw plasma samples at room temperature.

To a 50 µL aliquot of plasma, add the internal standard.

Add extraction solution (Methanol:10mM Ammonium Formate, pH 3.0, 80:20 v/v).
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Vortex mix the samples.

Centrifuge to precipitate proteins.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

d. Chromatographic Conditions

Analytical Column: Waters, YMC-Pack™, ODS-AQ™ S-3 or equivalent

Mobile Phase A: 10mM Ammonium Formate in water, pH 3.0 with formic acid

Mobile Phase B: 100% Methanol

Gradient: Optimized for separation of DDO-8958 and the internal standard.

Flow Rate: As per column specifications.

Injection Volume: 10 µL

e. Mass Spectrometric Conditions

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

DDO-8958: Optimize precursor and product ions.

Internal Standard: Optimize precursor and product ions.

Source Parameters: Optimize gas flows, temperature, and voltages for maximum signal

intensity.

f. Data Analysis

Integrate the peak areas for DDO-8958 and the internal standard.
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Calculate the peak area ratio (DDO-8958/IS).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of DDO-8958 in the unknown samples from the calibration

curve using a weighted linear regression.

Visualizations
Signaling Pathway of a BCL-2 Family Inhibitor
(Analogous to DDO-8958's Potential Mechanism)
The following diagram illustrates the mechanism of action for a pan-Bcl-2 family inhibitor, a

potential class for DDO-8958. These inhibitors promote apoptosis (programmed cell death) by

blocking the anti-apoptotic BCL-2 family proteins.
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Caption: DDO-8958 inhibits BCL-2, leading to apoptosis.

Experimental Workflow for DDO-8958 Quantification
This diagram outlines the key steps in the analytical workflow for quantifying DDO-8958 in

plasma samples.
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Caption: Workflow for DDO-8958 quantification in plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570812#analytical-methods-for-ddo-8958-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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